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Introduction: Understanding 4-Isopropyl-2-
methylthiazole
4-Isopropyl-2-methylthiazole (CAS No. 15679-13-7) is a sulfur-containing heterocyclic

compound that serves as a high-impact aroma chemical in the flavorist's palette.[1] Its

significance lies in its complex and powerful sensory profile, which can impart desirable notes

at very low concentrations.[2] A member of the thiazole family, it is recognized for its

contribution to savory, roasted, and tropical fruit flavor profiles.[1][2]

Naturally occurring, 4-Isopropyl-2-methylthiazole has been identified in a variety of foods,

including durian fruit, tomatoes, roasted meats, cocoa, and yeast extract.[3][4] Its formation is

often associated with the Maillard reaction, a key process in the browning and flavor

development of cooked foods.[1][4] This natural precedent provides a solid foundation for its

use in creating authentic and compelling flavor systems.

1.1 Chemical Identity and Structure
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The unique sensory characteristics of this molecule are a direct result of its chemical structure,

featuring a thiazole ring substituted with an isopropyl group at the 2-position and a methyl

group at the 4-position.

Caption: Chemical structure of 4-Isopropyl-2-methylthiazole.

1.2 Sensory Profile: A Multifaceted Ingredient

The odor and flavor profile of 4-Isopropyl-2-methylthiazole is remarkably complex and

concentration-dependent. It is not a singular note but a constellation of characteristics.

At Low Concentrations (sub-ppm): It imparts ripe, juicy, and tropical fruit notes, often

described as having a peach or apricot-skin character.[3] This makes it invaluable for

building authentic stone fruit and exotic fruit flavors.[4]

At Higher Concentrations (ppm range): The profile shifts towards more savory, green, and

earthy notes.[3] Characteristics such as nutty, roasted, alliaceous, and even meaty or brothy

become more prominent.[1][2][3]

This dual character is the cornerstone of its versatility, allowing it to bridge fruit and savory

profiles or to enhance specific notes within a complex flavor system.

Regulatory & Safety Overview
The use of 4-Isopropyl-2-methylthiazole in food is well-regulated, ensuring its safe

application for consumers.

FEMA GRAS: It is designated as "Generally Recognized as Safe" (GRAS) by the Flavor and

Extract Manufacturers Association (FEMA), with the number 3555.[2][5]

JECFA Evaluation: The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has

evaluated this substance (JECFA No. 1037) and concluded that there is "no safety concern

at current levels of intake when used as a flavouring agent".[4][6]

2.1 Handling and Safety Precautions

As a concentrated aroma chemical, proper handling is essential.
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Personal Protective Equipment (PPE): Always wear protective gloves, safety goggles, and a

lab coat.[1]

Ventilation: Use only in a well-ventilated area, such as a fume hood, to avoid inhalation of

vapors.[7]

Hazards: The pure substance is a flammable liquid and is harmful if swallowed.[7][8] It can

cause skin and eye irritation.[7][9]

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container, protected

from light and sources of ignition.[8][9][10]

Core Principles of Application
The successful application of 4-Isopropyl-2-methylthiazole hinges on understanding its

potency and behavior in different food matrices.

High Impact, Low Dosage: This is a "character-impact" compound. It is potent and typically

used at parts-per-million (ppm) or even parts-per-billion (ppb) levels. Overdosing can lead to

harsh, undesirable sulfurous or metallic off-notes.

Solubility and Partitioning: The molecule is slightly soluble in water but miscible in fats and

alcohol.[3][4] In emulsion systems, it will preferentially partition into the oil phase.[2] This is a

critical consideration for dosage calculations in applications like beverages versus sauces or

dressings.

Stability: It demonstrates reasonable stability under standard pasteurization conditions.

However, prolonged exposure to high temperatures (>90°C), such as in UHT, retort, or high-

temperature baking, can lead to degradation.[2] Stability testing in the final application is

crucial, and dosage adjustments may be necessary to compensate for processing losses.

Encapsulation technologies can be employed to enhance stability in extreme processing

environments.[2]

Quantitative Data Summary
Table 1: Physical and Chemical Properties of 4-Isopropyl-2-methylthiazole

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.chemicalbull.com/products/2-isopropyl-4-methyl-thiazole
https://store.apolloscientific.co.uk/storage/msds/OR350201_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR350201_msds.pdf
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_2-isopropyl-4-methylthiazole_355510_US-EN_SDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR350201_msds.pdf
https://www.aurochemicals.com/wp-content/uploads/2021/06/2-ISOPROPYL-4-METHYL-THIAZOLE-PEACH-THIAZOLE-1-in-ETOH-Natural-SDS.pdf
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_2-isopropyl-4-methylthiazole_355510_US-EN_SDS.pdf
https://www.aurochemicals.com/wp-content/uploads/2021/06/2-ISOPROPYL-4-METHYL-THIAZOLE-PEACH-THIAZOLE-1-in-ETOH-Natural-SDS.pdf
https://www.ventos.com/index.php/en/producto/2957/2-ISOPROPYL-4-METHYLTHIAZOLE/223
https://www.benchchem.com/product/b1597389/docs?utm_src=pdf-body#application-notes-protocols-4-isopropyl-2-methylthiazole-in-food-formulation
https://www.thegoodscentscompany.com/data/rw1005381.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Isopropyl-4-methylthiazole
https://sinofoodsupply.com/2-isopropyl-4-methylthiazole/
https://sinofoodsupply.com/2-isopropyl-4-methylthiazole/
https://sinofoodsupply.com/2-isopropyl-4-methylthiazole/
https://www.benchchem.com/product/b1597389/docs?utm_src=pdf-body#application-notes-protocols-4-isopropyl-2-methylthiazole-in-food-formulation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597389?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CAS Number 15679-13-7 [4]

FEMA Number 3555 [3][5]

JECFA Number 1037 [4][5]

Molecular Formula C₇H₁₁NS [1][4]

Molecular Weight 141.24 g/mol [4]

Appearance Colorless to pale yellow liquid [4][11]

Boiling Point
175 °C @ 760 mmHg; 92 °C

@ 50 mmHg
[3][12]

Density
1.001 - 1.006 g/cm³ @ 20-

25°C
[4][12]

Flash Point 58 °C (136.4 °F) [3][8]

Solubility

Slightly soluble in water (~228

mg/L); Soluble in alcohol and

fats

[3][4]

Table 2: Illustrative Usage Levels in Food Applications
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Food Category
Recommended
Starting Level
(ppm)

Flavor Contribution Reference(s)

Non-alcoholic

Beverages
0.5 - 1.0

Tropical fruit nuance,

ripe notes
[3]

Tea & Coffee 1.0 - 2.0
Enhances roasted,

nutty notes
[2][3]

Chewing Gum 2.0 - 4.0
Juicy fruit, tropical

punch
[3]

Confectionery &

Baked Goods
1.0 - 2.0

Nutty, toasted, cocoa

enhancement
[2][3]

Savory Sauces &

Soups
0.5 - 2.0

Brothy, roasted meat,

savory foundation
[1][2]

Processed Meats &

Analogs
1.0 - 3.0

Grilled, roasted meat

character
[1][2]

Snack Foods

(seasonings)
2.0 - 5.0

Roasted nut, savory,

toasted notes
[2]

Note: These are starting points. Optimization is required for each specific food matrix and

desired flavor profile.

Experimental Protocols
The following protocols provide a systematic approach to evaluating and incorporating 4-
Isopropyl-2-methylthiazole into food formulations.

Protocol 1: Preparation of a Standardized Stock Solution
Causality: Working with the neat material is impractical due to its potency. A stock solution

allows for accurate and repeatable dosing. Propylene glycol (PG) is an ideal solvent due to its

regulatory acceptance, high boiling point, and miscibility in both aqueous and lipid systems.

Materials:
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4-Isopropyl-2-methylthiazole (≥97% purity)

Propylene Glycol (PG), food grade

Calibrated analytical balance (readable to 0.1 mg)

Volumetric flasks (e.g., 100 mL), Class A

Glass pipettes

Amber glass storage bottle with a PTFE-lined cap

Procedure:

Tare a clean, dry beaker on the analytical balance.

Carefully weigh out exactly 1.000 g of 4-Isopropyl-2-methylthiazole into the beaker.

Add approximately 50 mL of propylene glycol to the beaker and stir gently until the thiazole is

fully dissolved.

Quantitatively transfer the solution to a 100 mL volumetric flask.

Rinse the beaker with small aliquots of PG, adding the rinsings to the flask to ensure a

complete transfer.

Bring the flask to the 100 mL mark with PG.

Cap the flask and invert it 15-20 times to ensure homogeneity.

Transfer the final solution to a labeled amber glass bottle for storage. This is your 1%

(10,000 ppm) stock solution.

Store in a cool, dark place.

Protocol 2: Sensory Threshold and Characterization in a
Model System
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Causality: Before introducing the flavor to a complex food matrix, it's critical to understand its

intrinsic sensory properties and potency in a neutral base. This protocol establishes its flavor

profile in isolation.

Caption: Workflow for Dosage Determination and Sensory Profiling.

Procedure:

Prepare a Neutral Base: Create a 5% (w/v) sucrose solution in deionized water.

Create Dilution Series: Using your 1% stock solution, perform serial dilutions into the sugar

water base to create evaluation samples at concentrations of 10 ppm, 1 ppm, 0.1 ppm, and

0.01 ppm.

Sensory Evaluation:

Assemble a panel of 3-5 trained tasters.

Provide panelists with the coded samples (including a "control" of only sugar water) in a

randomized order.

Instruct panelists to taste each sample and record all flavor and aroma descriptors.

Ask them to identify the lowest concentration at which a flavor difference from the control

can be detected (detection threshold).

Analysis:

Compile the descriptors for each concentration.

Note how the character changes with concentration (e.g., from "fruity" at 0.1 ppm to

"nutty/earthy" at 1 ppm). This data is invaluable for predicting its effect in a final product.

Protocol 3: Application Trial in a Processed Savory
Sauce
Causality: This protocol validates the performance of the flavor in a real-world application,

accounting for matrix effects and thermal processing. A simple tomato-based sauce is a good
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model for many savory applications.

Materials:

Control (unflavored) tomato sauce base

1% stock solution of 4-Isopropyl-2-methylthiazole

Equipment for heating and holding the sauce (e.g., water bath, cooking kettle)

Packaging for finished product (e.g., glass jars)

Procedure:

Dosage Calculation: Based on the results from Protocol 2, select three dosage levels for

evaluation. For example: a low dose (0.5 ppm), a medium dose (1.0 ppm), and a high dose

(2.0 ppm).

Incorporation:

Divide the sauce base into four equal batches (one control, three test variables).

While stirring, add the calculated amount of the 1% stock solution to each respective test

batch. Stir thoroughly for 5 minutes to ensure even distribution.

Thermal Processing:

Subject all four batches to the same standardized heat process (e.g., heat to 85°C and

hold for 15 minutes) to simulate pasteurization. This step is critical for evaluating heat

stability.

Packaging and Storage:

Hot-fill the sauce into jars, seal, and cool.

Store one set of samples for immediate evaluation and another set for stability testing

(e.g., evaluate again after 4 weeks at ambient temperature).
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Evaluation: Conduct a sensory evaluation (see Protocol 4) comparing the flavored samples

to the control. Assess for desired flavor impact (e.g., "enhanced roasted character," "savory

depth") and any potential off-notes.

Protocol 4: Self-Validating Sensory Protocol (Triangle
Test)
Causality: The triangle test is a simple and statistically powerful method to determine if a

perceivable sensory difference exists between two products (e.g., the control sauce and a

flavored sauce). This validates that the addition of 4-Isopropyl-2-methylthiazole has a

tangible effect.

Procedure:

Sample Preparation: For each panelist, prepare a set of three coded samples. Two samples

will be identical (e.g., both are the control sauce), and one will be the test variable (e.g.,

sauce with 1.0 ppm of the thiazole). The order of presentation should be randomized for

each panelist.

Instructions to Panelists: "You have been presented with three samples. Two are identical,

and one is different. Please taste the samples from left to right and identify the sample that is

different."

Data Collection: Record the number of panelists who correctly identify the odd sample.

Statistical Analysis: Compare the number of correct judgments to a statistical table for

triangle tests. This will determine if the difference is statistically significant (typically at p <

0.05), providing a trustworthy validation of the flavor's impact.
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5. femaflavor.org [femaflavor.org]

6. WHO | JECFA [apps.who.int]

7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

8. axxence.de [axxence.de]

9. aurochemicals.com [aurochemicals.com]

10. 2-ISOPROPYL-4-METHYLTHIAZOLE [ventos.com]

11. perfumersworld.com [perfumersworld.com]

12. 2-异丙基-4-甲基噻唑 ≥97%, FG | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [Application Notes & Protocols: 4-Isopropyl-2-
methylthiazole in Food Formulation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1597389/docs#application-notes-protocols-4-
isopropyl-2-methylthiazole-in-food-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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